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Compound of Interest

Compound Name: Carbophenothion

Cat. No.: B1668428 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of the organophosphate compound Carbophenothion,

focusing on its chemical identifiers and established mechanism of action. The information is

structured to serve as a technical resource for professionals in research and development.

Chemical Identifiers
Carbophenothion is a non-systemic insecticide and acaricide known for its long residual

activity.[1] Accurate identification of this compound is critical for research, safety, and regulatory

purposes. The following table summarizes its key chemical identifiers.[2][3][4][5][6][7]
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Identifier Type Data

CAS Number 786-19-6[2][4][5]

IUPAC Name
S-{[(4-chlorophenyl)sulfanyl]methyl} O,O-diethyl

phosphorodithioate[3][5][8]

Chemical Formula C₁₁H₁₆ClO₂PS₃[2][3][4][5]

Molecular Weight 342.87 g/mol [1][4]

Canonical SMILES
CCOP(=S)(OCC)SCSC1=CC=C(C=C1)Cl[2][3]

[6]

InChI

InChI=1S/C11H16ClO2PS3/c1-3-13-15(16,14-

4-2)18-9-17-11-7-5-10(12)6-8-11/h5-8H,3-

4,9H2,1-2H3[2][3][5][6]

InChIKey VEDTXTNSFWUXGQ-UHFFFAOYSA-N[2][3][5]

Common Synonyms
Trithion, Garrathion, Stauffer R-1303, Acarithion,

Carbofenotion[1][2][4][7][8]

EC Number 212-324-1[7]

Mechanism of Action: Acetylcholinesterase
Inhibition
Carbophenothion, like other organophosphate pesticides, exerts its toxic effects primarily

through the inhibition of acetylcholinesterase (AChE).[2][7][9] AChE is a critical enzyme in the

nervous system of insects and mammals, responsible for the hydrolysis of the neurotransmitter

acetylcholine (ACh) into choline and acetic acid. This process terminates the nerve signal at

cholinergic synapses.

By inhibiting AChE, Carbophenothion leads to an accumulation of acetylcholine in the

synaptic cleft. This results in excessive, continuous stimulation of cholinergic receptors, leading

to neurotoxicity and ultimately, the death of the organism.[9]

The following diagram illustrates the signaling pathway at a cholinergic synapse and the

disruptive effect of Carbophenothion.
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Caption: Mechanism of Carbophenothion as an Acetylcholinesterase (AChE) inhibitor.

Experimental Context and Protocols
The characterization and study of Carbophenothion involve various experimental

methodologies. While detailed protocols are specific to individual studies, the foundational

approaches are summarized below.

1. Toxicity Assessment (e.g., LD₅₀ Determination)

The acute toxicity of Carbophenothion is typically quantified by determining its median lethal

dose (LD₅₀), the dose required to kill half the members of a tested population.

Objective: To determine the concentration of Carbophenothion that causes 50% mortality in

a test animal population (e.g., rats).

General Protocol:

Animal Model: Wistar or Sprague-Dawley rats are commonly used.
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Dose Administration: A range of Carbophenothion doses are prepared and administered

to different groups of animals, typically via oral gavage or dermal application.[4]

Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.

Data Analysis: Mortality data is plotted against the log of the dose. Statistical methods,

such as probit analysis, are used to calculate the LD₅₀ value. The oral LD₅₀ for female and

male rats has been reported as 10 mg/kg and 30 mg/kg, respectively.[4]

2. Analytical Standardization and Quantification

Carbophenothion is used as an analytical standard for the calibration of analytical instruments

and the quantification of its residues in environmental or biological samples.

Objective: To accurately identify and quantify Carbophenothion using analytical techniques.

General Workflow:

Standard Preparation: A certified reference material of Carbophenothion with a known

purity is dissolved in a suitable solvent to create a stock solution of a precise

concentration.

Calibration Curve: A series of dilutions are made from the stock solution to create

calibration standards of varying concentrations.

Instrumentation: Techniques like High-Resolution Gas Chromatography (HRGC) coupled

with detectors such as an Electron-Capture Detector (ECD) or a Flame Photometric

Detector (FPD) are commonly employed.

Analysis: The calibration standards are injected into the instrument to generate a

calibration curve (response vs. concentration).

Quantification: The sample containing an unknown amount of Carbophenothion is then

analyzed, and its concentration is determined by interpolating its response from the

calibration curve.
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The following diagram outlines the general workflow for using Carbophenothion as an

analytical standard.
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Caption: General workflow for quantification using an analytical standard of Carbophenothion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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